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molecular formula C12H19N3S2 B8562932 Carbamodithioic acid, bis(1-methylethyl)-, 4-amino-3-pyridinyl ester CAS No. 116990-43-3

Carbamodithioic acid, bis(1-methylethyl)-, 4-amino-3-pyridinyl ester

Cat. No. B8562932
CAS RN: 116990-43-3
M. Wt: 269.4 g/mol
InChI Key: RGPKPLDQCGFYCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08697708B2

Procedure details

A mixture of 4-pivalamidopyridin-3-yl diisopropylcarbamodithioate (5.0 g, 14 mmol) and NaOH (1.1 g, 28 mmol) in MeOH (100 mL) was stirred at 20° C. for 20 hours. The reaction was concentrated under reduced pressure and the residue was purified by silica gel column chromatography, eluting with EtOAc/petroleum ether (1:8) to give the desired product as a white solid (3.8 g, 93% yield). 1H NMR (500 MHz, CDCl3): δ 8.24 (t, J=2.0 Hz, 1H), 6.69 (d, J=5.5 Hz, 1H), 4.90 (s, 2H), 1.64-1.30 (m, 14H). LCMS (ESI) m/z: 270.1 [M+H+].
Name
4-pivalamidopyridin-3-yl diisopropylcarbamodithioate
Quantity
5 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
100 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
93%

Identifiers

REACTION_CXSMILES
[CH:1]([N:4]([CH:21]([CH3:23])[CH3:22])[C:5]([S:7][C:8]1[CH:9]=[N:10][CH:11]=[CH:12][C:13]=1[NH:14]C(=O)C(C)(C)C)=[S:6])([CH3:3])[CH3:2].[OH-].[Na+]>CO>[CH:21]([N:4]([CH:1]([CH3:3])[CH3:2])[C:5]([S:7][C:8]1[CH:9]=[N:10][CH:11]=[CH:12][C:13]=1[NH2:14])=[S:6])([CH3:23])[CH3:22] |f:1.2|

Inputs

Step One
Name
4-pivalamidopyridin-3-yl diisopropylcarbamodithioate
Quantity
5 g
Type
reactant
Smiles
C(C)(C)N(C(=S)SC=1C=NC=CC1NC(C(C)(C)C)=O)C(C)C
Name
NaOH
Quantity
1.1 g
Type
reactant
Smiles
[OH-].[Na+]
Name
MeOH
Quantity
100 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
was stirred at 20° C. for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography
WASH
Type
WASH
Details
eluting with EtOAc/petroleum ether (1:8)

Outcomes

Product
Details
Reaction Time
 20 h
Name
desired product
Type
product
Smiles
C(C)(C)N(C(=S)SC=1C=NC=CC1N)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.8 g
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 100.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.